4-(aminomethyl)-6-chloropyrimidin-2-amine dihydrochloride
Overview
Description
4-(Aminomethyl)-6-chloropyrimidin-2-amine dihydrochloride, also known as 4-AMPCP, is an organic compound used in scientific research to investigate the effects of drugs and their mechanisms of action. It is a white powder with a molecular formula of C5H8Cl2N2•2HCl and a molecular weight of 215.06 g/mol. 4-AMPCP is an inhibitor of the enzyme cyclooxygenase-2 (COX-2) and is used in experiments to study the effects of COX-2 inhibition on the body.
Scientific Research Applications
4-(aminomethyl)-6-chloropyrimidin-2-amine dihydrochloride is used in scientific research to investigate the effects of drugs and their mechanisms of action. It is an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory mediators. This compound is used in experiments to study the effects of COX-2 inhibition on the body, such as its effects on inflammation, pain, and other physiological processes. It is also used to study the effects of drugs that target COX-2, such as nonsteroidal anti-inflammatory drugs (NSAIDs).
Mechanism of Action
4-(aminomethyl)-6-chloropyrimidin-2-amine dihydrochloride acts as a reversible inhibitor of the enzyme cyclooxygenase-2 (COX-2). It binds to the active site of the enzyme, blocking the binding of arachidonic acid, the substrate of the enzyme. This prevents the enzyme from catalyzing the conversion of arachidonic acid to prostaglandins and other inflammatory mediators.
Biochemical and Physiological Effects
The inhibition of COX-2 by this compound has a variety of biochemical and physiological effects. It reduces the production of prostaglandins, which are involved in inflammation, pain, and other physiological processes. It also reduces the production of other inflammatory mediators, such as thromboxanes and leukotrienes. These effects have been studied in a variety of cell culture and animal models.
Advantages and Limitations for Lab Experiments
4-(aminomethyl)-6-chloropyrimidin-2-amine dihydrochloride has several advantages and limitations for laboratory experiments. One advantage is that it is a reversible inhibitor of COX-2, which allows researchers to easily control the degree of inhibition. Another advantage is that it is a relatively cheap and easily accessible compound. The main limitation is that it is not as potent as some other COX-2 inhibitors, such as NSAIDs.
Future Directions
There are several potential future directions for research using 4-(aminomethyl)-6-chloropyrimidin-2-amine dihydrochloride. One potential direction is to investigate the effects of COX-2 inhibition on other physiological processes, such as cardiovascular health, immune system function, and metabolic regulation. Another potential direction is to investigate the effects of combining this compound with other drugs, such as NSAIDs, to see if the combination can produce an enhanced effect. Additionally, this compound could be used in combination with other compounds to study drug-drug interactions in order to better understand the mechanism of action of drugs. Finally, this compound could be used in combination with other compounds to develop new drugs that target COX-2.
Synthesis Methods
4-(aminomethyl)-6-chloropyrimidin-2-amine dihydrochloride is synthesized via a two-step process that involves the reaction of 4-chloropyrimidine with ammonia and the subsequent reaction of the resulting intermediate with chloroacetyl chloride. The first step is a nucleophilic substitution reaction, where the 4-chloropyrimidine reacts with ammonia to form 4-aminomethyl-6-chloropyrimidine. The second step is an acylation reaction, where the intermediate reacts with chloroacetyl chloride to form 4-aminomethyl-6-chloropyrimidin-2-amine dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(aminomethyl)-6-chloropyrimidin-2-amine dihydrochloride involves the reaction of 6-chloro-2,4-diaminopyrimidine with formaldehyde and hydrochloric acid to form 4-(aminomethyl)-6-chloropyrimidin-2-amine, which is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "6-chloro-2,4-diaminopyrimidine", "Formaldehyde", "Hydrochloric acid" ], "Reaction": [ "Step 1: 6-chloro-2,4-diaminopyrimidine is dissolved in a mixture of formaldehyde and hydrochloric acid.", "Step 2: The reaction mixture is heated under reflux for several hours.", "Step 3: The resulting 4-(aminomethyl)-6-chloropyrimidin-2-amine is isolated and purified.", "Step 4: The purified product is dissolved in hydrochloric acid and the dihydrochloride salt is formed by addition of hydrochloric acid." ] } | |
CAS RN |
2639463-91-3 |
Molecular Formula |
C5H9Cl3N4 |
Molecular Weight |
231.5 |
Purity |
95 |
Origin of Product |
United States |
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